Cas no 851781-17-4 (N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851781-17-4
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 6020021
• PubChem ID: 4645563
• Update Time: 2025-05-25

N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(1-(ethylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[1-(ethylsulfonyl)-4,5-dihydro-5-(2-methylphenyl)-1H-pyrazol-3-yl]phenyl]-
• N-[4-[2-ethylsulfonyl-3-(2-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{4-[1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 851781-17-4
• N-{4-[1-(ethylsulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• EU-0092630
• AKOS005612735
• F0622-0058

• Inchi： 1S/C19H23N3O4S2/c1-4-28(25,26)22-19(17-8-6-5-7-14(17)2)13-18(20-22)15-9-11-16(12-10-15)21-27(3,23)24/h5-12,19,21H,4,13H2,1-3H3
• InChI Key： RLIWVOSNTAIPRU-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC=C3C)N(S(CC)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 596.4±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851781-17-4)

N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851781-17-4, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and sulfonamide functionality. The presence of multiple functional groups, including an ethanesulfonyl moiety and a pyrazole ring, makes this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural complexity of N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is characterized by its intricate arrangement of atoms and bonds. The ethanesulfonyl group, attached to the pyrazole ring, introduces a polar and hydrophilic region to the molecule, which can enhance its solubility in aqueous environments. This property is particularly relevant in pharmaceutical applications, where bioavailability and distribution within biological systems are critical factors. Additionally, the 2-methylphenyl substituent contributes to the molecule's lipophilicity, potentially improving its membrane permeability and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide incorporates these pharmacophoric elements into a single molecular framework, making it an attractive candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The pyrazole ring is a common scaffold in many bioactive molecules and has been extensively studied for its role in drug design. Pyrazole derivatives have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the ethanesulfonyl group further enhances the compound's ability to modulate biological pathways by serving as a hydrogen bond acceptor or donor, depending on the context.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of small molecules like N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide with high precision. These computational tools have been instrumental in identifying potential drug candidates that can modulate specific enzymes or receptors involved in disease pathways. For instance, studies have suggested that sulfonamide derivatives can inhibit enzymes such as dihydrofolate reductase (DHFR), which is crucial in DNA synthesis and repair processes.

The synthesis of N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic reactions, and transition metal-catalyzed transformations have been employed to construct the desired molecular framework with high yield and purity. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring related derivatives with enhanced pharmacological properties.

The pharmacological evaluation of N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors associated with inflammatory responses and cancer progression. For example, preliminary data suggest that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a key role in pain and inflammation.

Furthermore, the compound's interaction with cellular pathways has been explored using advanced imaging techniques such as fluorescence microscopy and mass spectrometry. These studies have provided valuable insights into how N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide affects cellular processes at the molecular level. Such information is crucial for understanding its mechanism of action and for designing more effective therapeutic strategies.

The development of novel drug candidates often involves rigorous testing to assess their safety profile before they can be considered for clinical use. Preclinical studies using cell culture models and animal models have been conducted to evaluate the toxicity and efficacy of N-{4-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylymphenylethanesulfonamide}. These studies have provided preliminary evidence supporting its potential as a therapeutic agent while also identifying any potential side effects or adverse reactions that need to be addressed.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and target specificity. Additionally, explorations into combination therapies involving N-{4-one(ethane-sulfonyl)}methylsulfonamides may provide synergistic effects that could enhance therapeutic outcomes.

In conclusion,N{one(ethane-sulfonyl)}methylsulfonamides represent an exciting area of research with significant potential for developing new treatments across multiple therapeutic areas.N{one(ethane-sulfonyl)}methylsulfonamides will continue to be investigated for their ability to modulate disease-related pathwaysand improve patient outcomes.